Cas no 2490405-94-0 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid
• CAS No: 2490405-94-0
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• MDL: MFCD32852540
• CID: 5670409
• PubChem ID: 155820962
• Update Time: 2025-05-20

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-9-ylmethoxycarbonylamino)-3,3-dimethoxycyclobutane-1-carboxylic acid
• 2490405-94-0
• EN300-27103830
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid

• MDL： MFCD32852540
• Inchi： 1S/C22H23NO6/c1-27-22(28-2)12-21(13-22,19(24)25)23-20(26)29-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： GVOYGXXLVULWIZ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(C(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 397.15253745g/mol
• Monoisotopic Mass: 397.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.1Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid

Recent Advances in the Application of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid (CAS: 2490405-94-0) in Chemical Biology and Pharmaceutical Research

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid (CAS: 2490405-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and Fmoc-protected amino group, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most notable applications of this compound is its role in the synthesis of constrained peptides. The cyclobutane ring introduces rigidity into peptide backbones, which can enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of cyclic peptide inhibitors for protein-protein interactions, showcasing its utility in disrupting traditionally "undruggable" targets. The study reported a 10-fold increase in binding affinity compared to linear analogs, underscoring the importance of structural constraints in peptide design.

In addition to its applications in peptide chemistry, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid has shown promise in the field of prodrug development. Researchers at the University of Cambridge recently utilized this compound as a key intermediate in the synthesis of pH-sensitive prodrugs for cancer therapy. The dimethoxy groups on the cyclobutane ring were found to facilitate controlled release of active drug molecules in the acidic tumor microenvironment, as detailed in a 2024 publication in Chemical Science.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported. A novel catalytic asymmetric synthesis route was developed in 2023, achieving enantiomeric excesses greater than 99% while significantly reducing the number of synthetic steps compared to traditional methods. This breakthrough, published in Organic Letters, has important implications for the scalable production of chiral building blocks for pharmaceutical applications.

The safety profile and pharmacokinetic properties of derivatives containing this scaffold have also been investigated. Recent preclinical studies indicate that compounds incorporating this structure exhibit favorable ADME (absorption, distribution, metabolism, and excretion) characteristics, with particular advantages in oral bioavailability. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Looking forward, researchers anticipate expanded applications of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethoxycyclobutane-1-carboxylic acid in areas such as PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with Phase I clinical trials expected to begin in 2025 for certain indications. The unique combination of structural features in this molecule continues to inspire innovative approaches to drug discovery and chemical biology.